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Compound of Interest

Compound Name: JND3229

Cat. No.: B15612895 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for JND3229 was found in publicly available

resources. The following procedures are based on general best practices for the disposal of

small molecule kinase inhibitors, which are often categorized as hazardous chemical waste.

Researchers, scientists, and drug development professionals must always consult their

institution's Environmental Health and Safety (EHS) department and the specific SDS for the

compound being used before handling or disposal. This guide provides essential safety and

logistical information but should not supersede local regulations and protocols.

JND3229 is a reversible EGFRC797S inhibitor used in cancer research, particularly in the

study of non-small cell lung carcinoma.[1] Proper handling and disposal are crucial for

laboratory safety and environmental protection.

Chemical and Physical Properties of JND3229
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Property Value Source

CAS Number 2260886-64-2 [1][2]

Molecular Formula C33H41ClN8O2 [2]

Molecular Weight 617.20 g/mol [2]

Exact Mass 616.3041 [2]

Purity >98% [2]

Appearance Solid powder [2]

Solubility Soluble in DMSO [2]

Storage (Short Term) 0 - 4 °C for days to weeks [2]

Storage (Long Term) -20 °C for months to years [2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to wear appropriate Personal

Protective Equipment (PPE). All handling of JND3229 and its associated waste should be

conducted within a certified chemical fume hood to prevent the inhalation of dust or aerosols.[3]

Required PPE:

Double nitrile gloves

Safety goggles or a face shield

Laboratory coat

Step-by-Step Disposal Procedures for JND3229
The proper disposal of JND3229 involves segregation, decontamination (where applicable),

containment, and labeling.

Step 1: Waste Segregation
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Waste must be segregated at the point of generation. It is critical to not mix chemical waste

with regular trash or biohazardous waste unless explicitly directed by your institution's EHS

department.[3]

Solid Waste:

Contaminated Materials: Any items that have come into direct contact with JND3229, such

as pipette tips, tubes, vials, gloves, and bench paper, are to be treated as contaminated

solid chemical waste.[3]

Unused Compound: Excess or expired solid JND3229 powder must be disposed of as

hazardous chemical waste and should never be washed down the drain.[3]

Liquid Waste:

Contaminated Solutions: All solutions containing JND3229, including those from cell

culture media, assay buffers, or stock solutions (e.g., in DMSO), must be collected as

liquid chemical waste.[3] Be mindful of solvent compatibility; halogenated and non-

halogenated solvent waste streams should generally be collected in separate, compatible

containers.[3]

Step 2: Waste Containment and Labeling

Place all solid and liquid chemical waste into appropriate, leak-proof containers provided by

your institution's EHS department.

Ensure containers are clearly labeled with "Hazardous Waste" and the specific chemical

name (JND3229). The label should also include the accumulation start date and the

responsible researcher's name and contact information.

Step 3: Temporary Storage

Store sealed waste containers in a designated, well-ventilated satellite accumulation area

within the laboratory.

This area should have secondary containment to mitigate any potential leaks.[3]
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Step 4: Disposal Request

Once a waste container is full or the experiment is complete, arrange for disposal through

your institution's EHS department.

Follow their specific procedures for requesting a waste pickup.[3]

Disposal Workflow Diagram
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Caption: Workflow for the safe segregation, containment, and disposal of JND3229 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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